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Compound of Interest

Compound Name: 5-(Tetradecyloxy)-2-furoic acid

Cat. No.: B035774 Get Quote

For Immediate Release

[City, State] – In the dynamic landscape of scientific research and pharmaceutical

development, the safe handling and disposal of chemical compounds are paramount. This

document provides essential, procedural guidance on the proper disposal of 5-
(Tetradecyloxy)-2-furoic acid, ensuring the safety of laboratory personnel and the

preservation of our environment. Adherence to these protocols is critical for any research

scientist, laboratory technician, or drug development professional working with this compound.

5-(Tetradecyloxy)-2-furoic acid is a chemical compound that requires careful management

due to its hazardous properties. The Safety Data Sheet (SDS) for this compound indicates that

it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.[1]

Consequently, it must be treated as a hazardous waste product, and under no circumstances

should it be disposed of in regular trash or discharged into the sewer system.[1]

Operational Disposal Plan: A Step-by-Step Protocol
The following step-by-step procedure should be integrated into all laboratory standard

operating procedures (SOPs) involving 5-(Tetradecyloxy)-2-furoic acid:

Waste Identification and Segregation: All materials contaminated with 5-(Tetradecyloxy)-2-
furoic acid, including unused neat compound, solutions, contaminated personal protective

equipment (PPE) such as gloves, and labware (e.g., pipette tips, vials), must be segregated
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as hazardous waste. To prevent potentially dangerous reactions, this waste stream should

not be mixed with other chemical wastes.[2][3]

Containerization:

Utilize a designated, chemically compatible, and leak-proof container for waste collection.

High-density polyethylene (HDPE) containers are a suitable option.

The container must be in good condition, with a secure, screw-top cap to prevent spills

and evaporation.[2][3]

Labeling: All waste containers must be clearly and accurately labeled. The label should

include:

The words "Hazardous Waste"

The full chemical name: "5-(Tetradecyloxy)-2-furoic acid"

The date when the first waste was added to the container.

Storage:

Waste containers should be stored in a designated satellite accumulation area (SAA)

within the laboratory, at or near the point of generation.[2][4]

The SAA must be a well-ventilated, secondary containment area, away from sources of

ignition and incompatible materials like strong oxidizing agents and bases.[2][5]

Containers must remain closed at all times, except when adding waste.[3][4]

Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Do not attempt to treat the waste in the laboratory (e.g., via neutralization) unless it is a

part of a formally approved experimental protocol. In-lab treatment of complex organic

chemicals can be hazardous and may violate regulations.[6]
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Quantitative Data for Safe Handling and Disposal
The following table summarizes key quantitative data for 5-(Tetradecyloxy)-2-furoic acid,

which is essential for risk assessment and proper handling during the disposal process.

Property Value Source

CAS Number 54857-86-2 [1]

Molecular Formula C₁₉H₃₂O₄ [7][8]

Molecular Weight 324.5 g/mol [8]

Appearance Crystalline solid [8]

Solubility in Organic Solvents

Ethanol: ~1 mg/mLDMSO: ~2

mg/mLDimethyl formamide

(DMF): ~10 mg/mL

[8]

Aqueous Solubility

Sparingly soluble.

Approximately 0.5 mg/mL in a

1:1 solution of DMF:PBS (pH

7.2).

[8]

Experimental Protocols
There are no universally recommended experimental protocols for the in-laboratory

neutralization or treatment of 5-(Tetradecyloxy)-2-furoic acid waste. The standard and safest

procedure is to manage it as hazardous waste for disposal by trained professionals, typically

via incineration at a licensed facility.[9] This approach ensures complete destruction of the

compound and compliance with environmental regulations.

Logical Workflow for Disposal
The following diagram outlines the decision-making process and workflow for the proper

disposal of 5-(Tetradecyloxy)-2-furoic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b035774?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/10005263m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5-_Tetradecyloxy_-2-furoic-acid
https://cdn.caymanchem.com/cdn/insert/10005263.pdf
https://cdn.caymanchem.com/cdn/insert/10005263.pdf
https://cdn.caymanchem.com/cdn/insert/10005263.pdf
https://cdn.caymanchem.com/cdn/insert/10005263.pdf
https://cdn.caymanchem.com/cdn/insert/10005263.pdf
https://www.benchchem.com/product/b035774?utm_src=pdf-body
https://syntheticdrugs.unodc.org/uploads/syntheticdrugs/res/library/safe-handling_html/Guidelines_for_the_safe_handling_and_disposal_of_chemicals_used_in_the_illicit_manufacture_of_drugs_ENG.pdf
https://www.benchchem.com/product/b035774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Collection & Segregation

Interim Storage

Final Disposal

Generation of 5-(Tetradecyloxy)-2-furoic acid waste
(unused chemical, contaminated materials)

Collect in a designated, compatible, and leak-proof hazardous waste container

Label container with 'Hazardous Waste' and full chemical name

Store in a designated Satellite Accumulation Area (SAA)

Keep container closed and segregated from incompatible materials

Contact Environmental Health & Safety (EHS) or a licensed waste vendor for pickup

Professional hazardous waste disposal (e.g., Incineration)

Click to download full resolution via product page

Caption: Disposal workflow for 5-(Tetradecyloxy)-2-furoic acid.
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By implementing these procedures, laboratories can ensure they are not only compliant with

safety and environmental regulations but are also fostering a culture of responsibility and trust.

For specific questions regarding your institution's policies, always consult your local EHS office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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